Cas no 2172470-54-9 (3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid)

• Product Name: 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid
• CAS No: 2172470-54-9
• MF: C₃₂H₃₄N₂O₆
• MW: 542.622169017792
• CID: 6108175
• PubChem ID: 165556222
• Update Time: 2025-07-18

3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid
• 2172470-54-9
• 3-(N-benzyl-1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-3-yl}formamido)propanoic acid
• EN300-1547314

• Inchi： 1S/C32H34N2O6/c35-29(36)15-17-34(19-23-9-2-1-3-10-23)30(37)32(16-8-18-39-22-32)21-33-31(38)40-20-28-26-13-6-4-11-24(26)25-12-5-7-14-27(25)28/h1-7,9-14,28H,8,15-22H2,(H,33,38)(H,35,36)
• InChI Key： BCRGTLKEYPMTIC-UHFFFAOYSA-N
• SMILES： O1CCCC(C(N(CC2C=CC=CC=2)CCC(=O)O)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1

Computed Properties

• Exact Mass: 542.24168681g/mol
• Monoisotopic Mass: 542.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid

Introduction to 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid (CAS No. 2172470-54-9)

3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid, with the CAS number 2172470-54-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an oxan ring. These structural features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). The Fmoc strategy allows for the sequential addition of amino acids to a growing peptide chain while maintaining the integrity of the desired sequence. The ease of deprotection under mild conditions makes Fmoc a preferred choice in many synthetic protocols. In the context of 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid, the Fmoc group serves to protect the amino functionality until the appropriate stage in the synthesis process.

The presence of the benzyl group adds further complexity and functionality to the molecule. Benzyl groups are often used as protecting groups for carboxylic acids and hydroxyl groups, but they can also serve as structural components in bioactive molecules. In this compound, the benzyl group is part of an amide linkage, which can influence the conformational flexibility and binding properties of the molecule. This is particularly important in drug design, where subtle changes in molecular structure can significantly impact biological activity.

The oxan ring, also known as a tetrahydrofuran ring, is another key feature of this compound. Oxan rings are commonly found in natural products and synthetic analogs due to their ability to confer specific stereochemical properties and enhance biological activity. In the context of 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid, the oxan ring contributes to the overall three-dimensional structure of the molecule, potentially influencing its interactions with biological targets.

The carboxylic acid functional group at one end of the molecule provides additional versatility for further chemical modifications. Carboxylic acids can participate in a wide range of reactions, including esterification, amide formation, and coupling reactions with other functional groups. This makes 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid a valuable starting material for the synthesis of more complex bioactive compounds.

In recent years, there has been significant research focused on compounds with similar structural features to 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid. For example, studies have explored the use of Fmoc-containing peptides in drug delivery systems and as inhibitors of specific enzymes involved in disease pathways. The ability to precisely control the structure and functional groups of these molecules has led to advancements in targeted therapy and personalized medicine.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of Fmoc-containing compounds as inhibitors of proteases involved in cancer progression. The researchers demonstrated that by modifying the side chains and functional groups, they could achieve high selectivity and potency against specific proteases while minimizing off-target effects. This research underscores the importance of understanding the structural nuances of compounds like 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid.

In another study, scientists investigated the use of oxan-containing molecules as scaffolds for developing new antibiotics. The unique stereochemistry provided by the oxan ring was found to enhance binding affinity to bacterial targets, leading to improved antimicrobial activity. This finding suggests that compounds with similar structural features could be valuable leads for addressing antibiotic resistance, a growing global health concern.

The versatility and potential applications of 3-(N-benzyl-1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-3-yl}formamido)propanoic acid make it an exciting area of research for chemists and pharmaceutical scientists alike. Ongoing studies are likely to uncover new uses and optimizations for this compound, contributing to advancements in drug discovery and development.

In conclusion, 3-(N-benzyl-1-{3-{((9H-fluoren - 9 - yl) methoxy carbonyl) amino } methoxy oxane - 3 - yl } formamide ) propanoic acid (CAS No. 2172470 - 54 - 9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and structural features makes it a valuable tool for synthetic chemists and a promising candidate for further exploration in drug development.